Cas no 195206-67-8 (β-D-Glucopyranosiduronic acid, 2-hydroxy-4-(9-hydroxy-7-methoxy-8-oxo-8H-1,3-dioxolo[4,5-g][1]benzopyran-6-yl)phenyl (9CI, ACI))

• Product Name: β-D-Glucopyranosiduronic acid, 2-hydroxy-4-(9-hydroxy-7-methoxy-8-oxo-8H-1,3-dioxolo[4,5-g][1]benzopyran-6-yl)phenyl (9CI, ACI)
• CAS No: 195206-67-8
• MF: C₂₃H₂₀O₁₄
• MW: 520.40
• CID: 5517370
• PubChem ID: 10896620
• Update Time: 2024-03-02

β-D-Glucopyranosiduronic acid, 2-hydroxy-4-(9-hydroxy-7-methoxy-8-oxo-8H-1,3-dioxolo[4,5-g][1]benzopyran-6-yl)phenyl (9CI, ACI) Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-(9-hydroxy-7-methoxy-8-oxo-8H-1,3-dioxolo[4,5-g][1]benzopyran-6-yl)phenyl β-D-glucopyranosiduronic acid (ACI)
• AKOS040738462
• 195206-67-8
• 5,3',4'-Trihydroxy-3-methoxy-6:7-methylenedioxyflavone 4'-O-glucuronide
• Compound NP-017881
• (2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(2-hydroxy-4-(9-hydroxy-7-methoxy-8-oxo-8H-[1,3]dioxolo[4,5-g]chromen-6-yl)phenoxy)tetrahydro-2H-pyran-2-carboxylic acid
• DTXSID501341620
• β-D-Glucopyranosiduronic acid, 2-hydroxy-4-(9-hydroxy-7-methoxy-8-oxo-8H-1,3-dioxolo[4,5-g][1]benzopyran-6-yl)phenyl (9CI, ACI)

• Inchi： 1S/C23H20O14/c1-32-20-14(26)12-10(5-11-19(13(12)25)34-6-33-11)35-18(20)7-2-3-9(8(24)4-7)36-23-17(29)15(27)16(28)21(37-23)22(30)31/h2-5,15-17,21,23-25,27-29H,6H2,1H3,(H,30,31)/t15-,16-,17+,21-,23+/m0/s1
• InChI Key： CHIQYVBCRPLTQS-QJAHINBCSA-N
• SMILES： OC1=C2OCOC2=CC2OC(C3C=CC(=C(C=3)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)=C(C(C=21)=O)OC

Computed Properties

• Exact Mass: 520.08530531g/mol
• Monoisotopic Mass: 520.08530531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 923
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 211Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glucuronides